Cas no 65108-31-8 (2,2-dimethylbut-3-yn-1-ol)

2,2-Dimethylbut-3-yn-1-ol is a tertiary alkyne alcohol with the molecular formula C₆H₁₀O. Its structure features a hydroxyl group adjacent to a quaternary carbon center and a terminal alkyne functionality, making it a versatile intermediate in organic synthesis. The compound is particularly valued for its ability to participate in coupling reactions, such as Sonogashira and click chemistry, due to the reactive terminal alkyne group. The steric hindrance provided by the two methyl groups enhances selectivity in certain transformations. It is commonly used in pharmaceutical and agrochemical research, as well as in the development of specialty polymers. The compound is typically handled under inert conditions due to its sensitivity to oxidation.

2,2-dimethylbut-3-yn-1-ol structure

Product Name:2,2-dimethylbut-3-yn-1-ol

CAS No:65108-31-8

MF:C₆H₁₀O

MW:98.1430020332336

MDL:MFCD14583019

CID:1684151

PubChem ID:11789136

Update Time:2025-06-07

2,2-dimethylbut-3-yn-1-ol Chemical and Physical Properties

Names and Identifiers

- 2,2-Dimethyl-3-butyn-1-ol
- CTK5B0023
- 2,2-Dimethyl-3-benzoyl-propionsaeure-aethylester
- AG-G-11980
- KB-201210
- ethyl 2-methyl-2-phenacylpropanoate
- ETHYL 2,2-DIMETHYL-4-OXO-4-PHENYLBUTYRATE
- 2,2-dimethyl-but-3-yn-1-ol
- 2,2-dimethylbut-3-yn-1-ol
- AKOS025289911
- DA-03918
- 65108-31-8
- EN300-1717448
- PS-18258
- SB21805
- BCP30927
- CS-0137418
- MFCD14583019
- 3-Butyn-1-ol, 2,2-dimethyl-
- MDL： MFCD14583019
- Inchi： 1S/C6H10O/c1-4-6(2,3)5-7/h1,7H,5H2,2-3H3
- InChI Key： MUFXMRZBDPZSCV-UHFFFAOYSA-N
- SMILES： OCC(C#C)(C)C

Computed Properties

Exact Mass: 98.0732
Monoisotopic Mass: 98.073164938g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 1
Complexity: 94
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 20.2Å²

Experimental Properties

PSA: 20.23

2,2-dimethylbut-3-yn-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU12048-250 MG	2,2-dimethylbut-3-yn-1-ol	65108-31-8	85%	250MG	¥ 2,877.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU12048-500 MG	2,2-dimethylbut-3-yn-1-ol	65108-31-8	85%	500MG	¥ 3,841.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU12048-1 G	2,2-dimethylbut-3-yn-1-ol	65108-31-8	85%	1g	¥ 4,798.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU12048-5 G	2,2-dimethylbut-3-yn-1-ol	65108-31-8	85%	5g	¥ 14,401.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU12048-10 G	2,2-dimethylbut-3-yn-1-ol	65108-31-8	85%	10g	¥ 24,644.00	2021-05-07
abcr	AB459760-250 mg	2,2-Dimethylbut-3-yn-1-ol, 95%; .	65108-31-8	95%	250MG	€367.00	2023-07-18
abcr	AB459760-1 g	2,2-Dimethylbut-3-yn-1-ol, 95%; .	65108-31-8	95%	1g	€671.50	2023-07-18
TRC	D481555-10mg	2,2-Dimethylbut-3-yn-1-ol	65108-31-8		10mg	$ 50.00	2022-06-05
TRC	D481555-50mg	2,2-Dimethylbut-3-yn-1-ol	65108-31-8		50mg	$ 185.00	2022-06-05
TRC	D481555-100mg	2,2-Dimethylbut-3-yn-1-ol	65108-31-8		100mg	$ 275.00	2022-06-05